Cas no 1261917-83-2 (2-methyl-5-(3-pyrrolidin-1-ylsulfonylphenyl)phenol)

• Product Name: 2-methyl-5-(3-pyrrolidin-1-ylsulfonylphenyl)phenol
• CAS No: 1261917-83-2
• MF: C₁₇H₁₉NO₃S
• MW: 317.402663469315
• MDL: MFCD18313511
• CID: 1219217
• PubChem ID: 53219204
• Update Time: 2025-08-05

2-methyl-5-(3-pyrrolidin-1-ylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(3-pyrrolidin-1-ylsulfonylphenyl)phenol
• 2-METHYL-5-[3-(PYRROLIDINYLSULFONYL)PHENYL]PHENOL
• MFCD18313511
• DTXSID40684065
• 1261917-83-2
• 2-Methyl-5-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95%
• 4-Methyl-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-ol
• 4-Methyl-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-ol

• MDL： MFCD18313511
• Inchi： 1S/C17H19NO3S/c1-13-7-8-15(12-17(13)19)14-5-4-6-16(11-14)22(20,21)18-9-2-3-10-18/h4-8,11-12,19H,2-3,9-10H2,1H3
• InChI Key： CPIZOVAXMWQLPP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(C)=C(C=2)O)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 317.10856464g/mol
• Monoisotopic Mass: 317.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66Ų

Additional information on 2-methyl-5-(3-pyrrolidin-1-ylsulfonylphenyl)phenol

2-Methyl-5-(3-pyrrolidin-1-ylsulfonylphenyl)phenol

2-Methyl-5-(3-pyrrolidin-1-ylsulfonylphenyl)phenol is a complex organic compound with the CAS number 1261917-83-2. This compound belongs to the class of phenolic derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a phenol ring substituted with a methyl group at the 2-position and a sulfonamide group at the 5-position. The sulfonamide group is further connected to a pyrrolidine ring, which adds complexity to the molecule and potentially enhances its bioactivity.

The synthesis of 2-methyl-5-(3-pyrrolidin-1-ylsulfonylphenyl)phenol involves multi-step organic reactions, including nucleophilic aromatic substitution, sulfonation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields. The compound's structure has been optimized to enhance its stability and solubility, making it suitable for various applications.

One of the most promising areas of research for 2-methyl-5-(3-pyrrolidin-1-ylsulfonylphenyl)phenol is its potential as a drug candidate. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions such as arthritis and neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery.

In the field of agrochemistry, 2-methyl-5-(3-pyrrolidin-1-ylsulfonylphenyl)phenol has demonstrated potent pesticidal activity against various insect pests and pathogens. This has led to its consideration as a natural alternative to synthetic pesticides, aligning with the growing demand for eco-friendly agricultural solutions. Recent research has focused on optimizing its formulation to enhance efficacy while minimizing environmental impact.

The compound's unique chemical structure also makes it an interesting candidate for materials science applications. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor development. Furthermore, its thermal stability and mechanical properties suggest potential applications in polymer composites and advanced materials.

From an environmental perspective, understanding the fate and transport of 2-methyl-5-(3-pyrrolidin-1-ylsulfonylphenyl)phenol in natural systems is crucial. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to assess its long-term effects on aquatic ecosystems.

In conclusion, 2-methyl-5-(3-pyrrolidin-1-ylsulfonylphenyl)phenol (CAS No: 1261917-83-2) is a versatile compound with diverse applications across multiple fields. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a valuable asset in modern science and industry.